Cas no 172508-29-1 (4-(prop-1-yn-1-yl)benzaldehyde)

4-(Prop-1-yn-1-yl)benzaldehyde is a versatile aromatic aldehyde featuring a propynyl substituent at the para position of the benzaldehyde core. This compound is characterized by its reactive aldehyde group and terminal alkyne functionality, making it a valuable intermediate in organic synthesis, particularly for click chemistry applications such as Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC). The propynyl group enhances its utility in cross-coupling reactions and the construction of complex molecular architectures. Its high purity and stability under standard conditions ensure reliable performance in pharmaceutical, agrochemical, and material science research. The compound's dual reactivity allows for selective modifications, enabling precise derivatization in target-oriented synthesis.
4-(prop-1-yn-1-yl)benzaldehyde structure
172508-29-1 structure
Product Name:4-(prop-1-yn-1-yl)benzaldehyde
CAS No:172508-29-1
MF:C10H8O
MW:144.169922828674
MDL:MFCD18824436
CID:111514
PubChem ID:12176923
Update Time:2025-07-02

4-(prop-1-yn-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,4-(1-propyn-1-yl)-
    • 4-prop-1-ynylbenzaldehyde
    • 4-(prop-1-yn-1-yl)benzaldehyde
    • Benzaldehyde, 4-(1-propynyl)- (9CI)
    • EN300-2963948
    • 172508-29-1
    • AT38439
    • Z1322793976
    • SCHEMBL15283236
    • DTXSID60479293
    • MDL: MFCD18824436
    • Inchi: 1S/C10H8O/c1-2-3-9-4-6-10(8-11)7-5-9/h4-8H,1H3
    • InChI Key: HOXIWRKYHHMITK-UHFFFAOYSA-N
    • SMILES: O=CC1C=CC(C#CC)=CC=1

Computed Properties

  • Exact Mass: 144.05754
  • Monoisotopic Mass: 144.057514874g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

4-(prop-1-yn-1-yl)benzaldehyde Pricemore >>

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